Cas no 6036-87-9 (Zymosterol)

Zymosterol structure
Zymosterol structure
Product Name:Zymosterol
CAS No:6036-87-9
MF:C27H44O
MW:384.637668609619
CID:1995644
PubChem ID:20849432
Update Time:2025-04-21

Zymosterol Chemical and Physical Properties

Names and Identifiers

    • Zymosterol
    • cholesta-8,24-dien-3b-ol
    • SCHEMBL3942751
    • DTXSID501313304
    • Cholesta-8,24-dien-3-ol, (3.beta.,5.alpha.)-
    • 6036-87-9
    • Cholesta-8,24-dien-3beta-ol
    • Cholesta-8,24-dien-3I(2)-ol
    • 5.alpha.-Cholesta-8,24-dien-3.beta.-ol
    • Inchi: 1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h7,19-21,23-24,28H,6,8-17H2,1-5H3/t19-,20?,21+,23-,24+,26+,27-/m1/s1
    • InChI Key: CGSJXLIKVBJVRY-QCVBKAFJSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)C(C1)CCC1=C2CC[C@]2(C)[C@@H]([C@H](C)CC/C=C(\C)/C)CC[C@H]21

Computed Properties

  • Exact Mass: 384.339216023g/mol
  • Monoisotopic Mass: 384.339216023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 653
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 20.2Ų

Zymosterol Related Literature

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